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Compound of Interest

Compound Name: Isophorone-d5

Cat. No.: B3333701

Essential Safety and Handling Guide for
Isophorone-d5

This guide provides critical safety, handling, and disposal information for Isophorone-d5,
tailored for researchers, scientists, and drug development professionals. The following
procedures are designed to ensure the safe and effective use of this compound in a laboratory
setting.

Immediate Safety Concerns and Personal Protective
Equipment (PPE)

Isophorone-d5, similar to its non-deuterated counterpart, is a hazardous chemical. It is harmful
if swallowed or in contact with skin, causes serious eye irritation, may cause respiratory
irritation, and is a suspected carcinogen.[1][2][3] It is also a combustible liquid.[1][4] Adherence
to strict safety protocols is mandatory.

Table 1: Required Personal Protective Equipment (PPE) for Handling Isophorone-d5
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Protection Type

Specification

Chemical splash goggles
with side protection. A

Rationale and Citation

To prevent eye contact

Eye & Face face shield should be worn  which can cause serious
if there is an elevated risk irritation.[1][2]
of splashing.[4][5]
Chemical-resistant gloves
(e.g., Nitrile or Chloroprene), To prevent skin contact, as the
Hand tested according to EN 374.[2]  substance is harmful.[1][2]
[5] It is recommended to wear Always use proper glove
two pairs as a precautionary removal technique.[5]
measure.[5]
A buttoned, full-length
Body laboratory coat.[5] Wear To protect skin from accidental

appropriate protective clothing

to prevent skin exposure.[4][6]

splashes and contamination.[5]

| Respiratory| All handling should occur inside a certified chemical fume hood.[5] If use outside

a fume hood is unavoidable, respiratory protection is required.[5][7] | To prevent inhalation of

vapors, which can cause respiratory irritation.[1][2] |

Chemical and Physical Properties

Understanding the properties of Isophorone-d5 is crucial for safe handling and storage.

Table 2: Physical and Chemical Data for Isophorone and Isophorone-d5
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Property Value Source
Chemical Formula CoHsDsO [3]
Molecular Weight 143.24 g/mol [3]

Clear, colorless liquid with a
Appearance o [819]
peppermint-like odor.[8][9]

Boiling Point 213-214 °C (lit.) [3]
Melting Point -8 °C (lit)) [3]
Density 0.956 g/mL at 25 °C [3]
Flash Point 96.0 °C (204.8 °F) - closed cup  [3]
Storage Temperature -20°C [3]

0.0050 ppm (for Isophorone
OSHA PEL (8 HR TWA) - [5]
diisocyanate)

| OSHA STEL | 0.02 ppm (for Isophorone diisocyanate) |[5] |

Operational Plan: From Preparation to Disposal

This section provides a step-by-step guide for the safe handling and disposal of Isophorone-
d5.

Step 1: Preparation and Pre-Handling

o Risk Assessment: Before beginning work, perform a risk assessment specific to your
experiment.

o Fume Hood: Ensure the chemical fume hood is certified and functioning with a face velocity
between 80-125 feet per minute.[5]

o Gather Materials: Assemble all necessary equipment, including PPE, spill cleanup materials
(absorbent pads, sand, or vermiculite), and waste containers.[4]
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» Emergency Equipment: Confirm that an eyewash station and safety shower are accessible
and operational.[4]

o Equilibrate Compound: Before opening, allow the Isophorone-d5 container to equilibrate to
room temperature to prevent condensation of atmospheric moisture, which could
compromise isotopic purity.[10]

Step 2: Safe Handling Protocol

o Work Area: Conduct all manipulations of Isophorone-d5 exclusively within a chemical fume
hood.[5]

» Avoid Contact: Avoid all contact with skin and eyes and prevent the inhalation of any vapor
or mist.[1][6]

» Dispensing: When transferring the liquid, use appropriate tools to minimize splashes or
aerosol generation.

» Container Management: Keep the container tightly closed when not in use to prevent
contamination and evaporation.[1][4] Store in a cool, dry, and well-ventilated area.[1][4] For
long-term stability, store at -20°C in an amber vial to protect from light.[3][10]

e Hygiene: Do not eat, drink, or smoke in the handling area.[1][11] Wash hands thoroughly
before breaks and immediately after handling the product.[5][11]

Step 3: Spill and Emergency Procedures
e Evacuation: In case of a significant spill, immediately evacuate the area and alert others.[5]

e Containment: For small spills within the fume hood, absorb the liquid with an inert material
like vermiculite, sand, or earth.[4] Prevent the spill from entering drains.[2][6]

o Cleanup: Scoop the absorbed material using non-sparking tools into a suitable, labeled
container for hazardous waste disposal.[4]

o First Aid:
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o Skin Contact: Immediately remove contaminated clothing and wash the affected skin with
plenty of soap and water.[1][11]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, holding eyelids open. Seek medical attention.[4][11]

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory
support and seek immediate medical aid.[4][7]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate
medical attention.[4][11]

Step 4: Waste Disposal Plan

o Waste Classification: Isophorone-d5 and any materials contaminated with it must be treated
as hazardous waste.[]

o Containerization: Store waste in a dedicated, closed, and properly labeled hazardous waste
container.[5]

» Disposal Method: Contact a licensed professional waste disposal service.[1] The
recommended disposal method is to dissolve the material in a combustible solvent and burn
it in a chemical incinerator equipped with an afterburner and scrubber.[1]

e Regulations: Adhere to all federal, state, and local environmental regulations for hazardous
waste disposal.[1] Do not dispose of it in the sewage system.[1][2]

Workflow for Handling Isophorone-d5

The following diagram outlines the logical steps and decision points for the safe handling of
Isophorone-d5.
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Caption: Workflow for the safe handling and disposal of Isophorone-d5.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Isophorone-
d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3333701#personal-protective-equipment-for-
handling-isophorone-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b3333701?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3333701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

